1-Benzyl-3-oxidobenzotriazol-3-ium

• IUPAC Name: 1-benzyl-3-oxidobenzotriazol-3-ium
• InChI: InChI=1S/C13H11N3O/c17-16-13-9-5-4-8-12(13)15(14-16)10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key: OYSSLHDIYFWEHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3[N+](=N2)[O-]
• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol

Description

1-Benzyl-3-oxidobenzotriazol-3-ium, also known as BOB, is a versatile organic compound that has been widely used in scientific research. BOB is a cationic photoinitiator that is commonly used in the field of polymer chemistry. It is a highly efficient photoinitiator that can initiate polymerization reactions upon exposure to UV light. BOB has also been used in a variety of other applications, including drug delivery, bioimaging, and materials science.

Mechanism of Action

1-Benzyl-3-oxidobenzotriazol-3-ium acts as a photoinitiator by absorbing UV light and generating free radicals that initiate polymerization reactions. The mechanism of action of this compound in drug delivery and bioimaging is more complex and involves the use of this compound as a carrier for drugs or imaging agents.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and is well-tolerated by cells and tissues. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

1-Benzyl-3-oxidobenzotriazol-3-ium has several advantages for use in lab experiments. It is highly efficient as a photoinitiator, allowing for the synthesis of polymers with controlled properties. It is also versatile and can be used in a variety of applications, including drug delivery and bioimaging. However, this compound does have some limitations. It is sensitive to oxygen and moisture, which can reduce its efficiency as a photoinitiator. In addition, the synthesis of this compound can be challenging and requires specialized equipment.

Future Directions

There are many future directions for the use of 1-Benzyl-3-oxidobenzotriazol-3-ium in scientific research. One potential application is in the development of new drug delivery systems that can target specific tissues or cells. This compound could also be used in the development of new materials with unique properties. In addition, more research is needed to fully understand the biochemical and physiological effects of this compound and its potential use in clinical applications.
In conclusion, this compound is a versatile organic compound that has been widely used in scientific research. Its unique properties make it a valuable tool in polymer chemistry, drug delivery, and bioimaging. Further research is needed to fully understand its potential applications and to develop new uses for this compound.

Synthesis Methods

1-Benzyl-3-oxidobenzotriazol-3-ium can be synthesized through a simple two-step reaction process. The first step involves the reaction of 1-benzyl-1H-benzotriazole with oxalyl chloride to form 1-benzyl-3-chlorobenzotriazole. The second step involves the reaction of 1-benzyl-3-chlorobenzotriazole with silver oxide to form this compound.

Scientific Research Applications

1-Benzyl-3-oxidobenzotriazol-3-ium has been widely used in scientific research due to its unique properties. It has been used as a photoinitiator in polymer chemistry, allowing for the synthesis of a wide range of polymers with controlled properties. This compound has also been used in drug delivery systems, allowing for the targeted delivery of drugs to specific tissues. In addition, this compound has been used in bioimaging, allowing for the visualization of biological processes in real-time.